Cas no 1806940-14-6 (5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid
• CAS No: 1806940-14-6
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4870006
• Update Time: 2025-10-28

5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3ClF2N2O4/c8-2-1-3(12(15)16)5(6(9)10)11-4(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： MESHSTFXOXYDEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(C(F)F)C(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid

Comprehensive Overview of 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1806940-14-6)

The compound 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1806940-14-6) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine derivative is characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and a nitro functionality, all of which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and its role as a building block for more complex molecules.

One of the key reasons for the growing interest in 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid is its potential use in the development of novel pharmaceutical intermediates. The presence of the carboxylic acid moiety allows for further functionalization, making it a valuable precursor in drug discovery. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are often employed in the creation of bioactive molecules. This aligns with the current trend in the pharmaceutical industry, where there is a strong focus on targeted drug delivery and precision medicine.

In addition to its pharmaceutical applications, 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid has also found relevance in the agrochemical sector. The difluoromethyl group, in particular, is known to enhance the biological activity of pesticides and herbicides. This has led to increased research into its potential as a key component in next-generation crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, this compound is being explored for its ability to improve the efficacy of agrochemicals while minimizing harm to non-target organisms.

The synthesis and characterization of 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid have been subjects of extensive study. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to ensure the purity and consistency of this compound. These methods are critical for meeting the stringent quality standards required in both pharmaceutical and agrochemical applications. Furthermore, the compound's stability under various conditions makes it a reliable choice for industrial-scale production.

Another area of interest is the compound's potential role in material science. The unique electronic properties of the pyridine ring, combined with the electron-withdrawing effects of the nitro and difluoromethyl groups, suggest possible applications in the development of organic electronic materials. This is particularly relevant given the increasing demand for flexible electronics and lightweight materials in industries such as consumer electronics and renewable energy.

From a commercial perspective, the demand for 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid is expected to rise, driven by its multifaceted applications. Suppliers and manufacturers are focusing on optimizing production processes to meet this growing demand while adhering to green chemistry principles. This includes minimizing waste and reducing the use of hazardous reagents, which aligns with the broader industry shift toward sustainable chemical manufacturing.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1806940-14-6) is a compound of significant scientific and industrial importance. Its diverse applications in pharmaceuticals, agrochemicals, and material science underscore its value as a versatile chemical building block. As research continues to uncover new uses for this compound, it is poised to play an even greater role in advancing innovation across multiple sectors. For researchers and industry professionals alike, staying informed about the latest developments related to this compound is essential for leveraging its full potential.